Cas no 22594-21-4 (3(2H)-Furanone, 4-(acetyloxy)dihydro-)

3(2H)-Furanone, 4-(acetyloxy)dihydro-, is a chemically stable furanone derivative characterized by its acetyloxy functional group at the 4-position. This compound is of interest in synthetic organic chemistry due to its utility as an intermediate in the preparation of more complex heterocyclic structures. Its dihydrofuranone core provides a versatile scaffold for modifications, while the acetyloxy group enhances reactivity in nucleophilic substitution and acylation reactions. The compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a precursor for bioactive molecules. Its well-defined structure and consistent purity make it suitable for precise synthetic applications.

3(2H)-Furanone, 4-(acetyloxy)dihydro- structure

22594-21-4 structure

Product Name:3(2H)-Furanone, 4-(acetyloxy)dihydro-

CAS No:22594-21-4

MF:C₆H₈O₄

MW:144.125322341919

CID:1410717

PubChem ID:84819863

Update Time:2025-05-28

3(2H)-Furanone, 4-(acetyloxy)dihydro- Chemical and Physical Properties

Names and Identifiers

- 3(2H)-Furanone, 4-(acetyloxy)dihydro-
- 4-acetoxytetrahydrofuran-3-one
- A919963
- 4-OXOOXOLAN-3-YL ACETATE
- 4-Oxotetrahydrofuran-3-ylacetate
- 4-Oxotetrahydrofuran-3-yl acetate
- 22594-21-4
- Inchi： 1S/C6H8O4/c1-4(7)10-6-3-9-2-5(6)8/h6H,2-3H2,1H3
- InChI Key： IUAGBUPLXZZWDC-UHFFFAOYSA-N
- SMILES： O1CC(C(C1)OC(C)=O)=O

Computed Properties

Exact Mass: 144.04224
Monoisotopic Mass: 144.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 52.6Å²

Experimental Properties

PSA: 52.6

3(2H)-Furanone, 4-(acetyloxy)dihydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A159002794-1g	4-Oxotetrahydrofuran-3-yl acetate	22594-21-4	95%	1g	$378.00	2023-09-02
Chemenu	CM195785-1g	4-oxotetrahydrofuran-3-yl acetate	22594-21-4	95%	1g	$405	2021-08-05
Chemenu	CM195785-1g	4-oxotetrahydrofuran-3-yl acetate	22594-21-4	95%	1g	$382	2024-07-28
Ambeed	A989351-1g	4-Oxotetrahydrofuran-3-yl acetate	22594-21-4	95+%	1g	$350.0	2024-04-21

3(2H)-Furanone, 4-(acetyloxy)dihydro- Related Literature

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5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha-acyloxy carbonyl compounds

Additional information on 3(2H)-Furanone, 4-(acetyloxy)dihydro-

3(2H)-Furanone, 4-(acetyloxy)dihydro-: A Comprehensive Overview

The compound 3(2H)-Furanone, 4-(acetyloxy)dihydro- (CAS NO 22594-21-4) is a unique member of the furanone class of organic compounds. This molecule has garnered significant attention in recent years due to its diverse applications in biomedical research, pharmaceutical development, and natural product synthesis. Its structure, characterized by a fused bicyclic system with an acetyloxy substituent, renders it highly versatile for various chemical reactions and biological interactions.

Derived from the simpler furanone skeleton, 3(2H)-furanone itself is known for its stability and reactivity in organic synthesis. The addition of the acetyloxy group at the 4-position introduces an additional layer of complexity, making this compound particularly interesting for researchers exploring steroid synthesis, natural product mimics, and bioisosteric replacements. The acetyloxy substituent not only enhances the molecule's hydrophilicity but also serves as a valuable handle for further chemical modifications.

Recent studies have highlighted the potential of 3(2H)-furanone, 4-(acetyloxy)dihydro- in drug delivery systems. Its rigid bicyclic framework and functionalizable groups make it an ideal candidate for designing biodegradable polymers, nanoparticles, and liposomal formulations. Researchers have also explored its use as a template for constructing heterocyclic compounds, which are often critical intermediates in the development of anticancer agents and neuroprotective drugs.

In the realm of biotechnology, this compound has found applications in enzymatic catalysis and metabolic engineering. Its ability to act as a substrate or inhibitor for various enzymes makes it a valuable tool in studying enzyme mechanisms and designing custom biocatalysts. Furthermore, its structural resemblance to certain natural metabolites positions it as a potential candidate for nutraceuticals and functional food additives.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetics and toxicity profiles of 3(2H)-furanone, 4-(acetyloxy)dihydro- with greater accuracy. These studies suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising lead for drug development programs.

Another area of active research is the exploration of this compound's role in antimicrobial therapy. Studies have demonstrated that 3(2H)-furanone, 4-(acetyloxy)dihydro- exhibits potent activity against a range of bacterial, fungal, and viral pathogens. Its unique chemical structure allows for the design of derivatives with enhanced antimicrobial efficacy while minimizing drug resistance.

Looking ahead, the potential of 3(2H)-furanone, 4-(acetyloxy)dihydro- in regenerative medicine and tissue engineering is an exciting frontier. Its biocompatible nature and ability to promote cell adhesion and proliferation make it a valuable material for designing artificial tissues and biomedical scaffolds.

In conclusion, 3(2H)-furanone, 4-(acetyloxy)dihydro- (CAS NO 22594-21-4) stands out as a multifaceted compound with significant implications in biomedicine, pharmacy, and chemical biology. Its unique structural features and functional versatility continue to inspire innovative research, paving the way for new breakthroughs in therapeutic development and biotechnological applications.